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(S)-Oxybutynin hydrochloride (S)-Oxybutynin hydrochloride Esoxybutynin Chloride is the chloride salt form of esoxybutynin, the dextrorotary form of oxybutynin S isomer [S(+)-isomer], with antispasmodic activity. Esoxybutynin chloride exerts its antimuscarinic effect on bladder smooth muscle by blocking muscarinic receptors in smooth muscle, thereby inhibiting acetylcholine binding. This results in a relaxation of bladder smooth muscle, a reduction of involuntary muscle contractions and delays the initial desire to void.
Brand Name: Vulcanchem
CAS No.: 230949-16-3
VCID: VC20771184
InChI: InChI=1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m1./s1
SMILES: CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl
Molecular Formula: C22H32ClNO3
Molecular Weight: 393.9 g/mol

(S)-Oxybutynin hydrochloride

CAS No.: 230949-16-3

Cat. No.: VC20771184

Molecular Formula: C22H32ClNO3

Molecular Weight: 393.9 g/mol

* For research use only. Not for human or veterinary use.

(S)-Oxybutynin hydrochloride - 230949-16-3

Specification

Description Esoxybutynin Chloride is the chloride salt form of esoxybutynin, the dextrorotary form of oxybutynin S isomer [S(+)-isomer], with antispasmodic activity. Esoxybutynin chloride exerts its antimuscarinic effect on bladder smooth muscle by blocking muscarinic receptors in smooth muscle, thereby inhibiting acetylcholine binding. This results in a relaxation of bladder smooth muscle, a reduction of involuntary muscle contractions and delays the initial desire to void.
CAS No. 230949-16-3
Molecular Formula C22H32ClNO3
Molecular Weight 393.9 g/mol
IUPAC Name 4-(diethylamino)but-2-ynyl (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride
Standard InChI InChI=1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m1./s1
Standard InChI Key SWIJYDAEGSIQPZ-VZYDHVRKSA-N
Isomeric SMILES CCN(CC)CC#CCOC(=O)[C@](C1CCCCC1)(C2=CC=CC=C2)O.Cl
SMILES CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl
Canonical SMILES CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl

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